N-(2-benzoylphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

• CAS No.: 827575-78-0
• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-(2-benzoylphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C23H20N2O4S/c26-22-11-6-16-25(22)18-12-14-19(15-13-18)30(28,29)24-21-10-5-4-9-20(21)23(27)17-7-2-1-3-8-17/h1-5,7-10,12-15,24H,6,11,16H2
• InChI Key: GVKSHCBASMBUPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)C4=CC=CC=C4

Description

N-(2-benzoylphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H20N2O4S and its molecular weight is 420.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 474 mg (2.84 mmol) of 4-bromo-butanoic acid in 6 mL of 5:1 HMPA/acetonitrile was cooled to 0 deg and thionyl chloride (0.207 mL, 2.84 mmol) was added. The reaction mixture was warmed to room temperature, and transferred to a flask containing 250 mg (0.709 mmol) of neat 4-amino-N-(2-benzoylphenyl)benzenesulfonamide. The solution was allowed to stir overnight. The reaction was quenched w/saturated sodium bicarbonate and diluted with EtOAc (˜100 mL), washed with water (3×20 mL) and brine (1×20 mL), dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was purified via flash chromatography (15% to 75% EtOAc/hexanes)to provide the title compound. LC/MS (ES MS, M+H+ found: 457).